Cas no 768384-52-7 (Madurastatin B2)

• Product Name: Madurastatin B2
• CAS No: 768384-52-7
• Molecular Formula: C₁₀H₁₁NO₅
• Molecular Weight: 225.198043107986
• CID: 6643953
• PubChem ID: 11368103

Madurastatin B2 Properties

Names and Identifiers

• (2-Hydroxybenzoyl)-D-serine
• (2R)-3-hydroxy-2-[(2-hydroxybenzoyl)amino]propanoic Acid
• AKOS019319446
• CHEBI:182135
• NCGC00381380-01!(2R)-3-hydroxy-2-[(2-hydroxybenzoyl)amino]propanoic acid
• 768384-52-7
• Madurastatin B2
• DTXSID701335865

• InChIKey： SAEFXOJAEDXDBM-SSDOTTSWSA-N
• Inchi： 1S/C10H11NO5/c12-5-7(10(15)16)11-9(14)6-3-1-2-4-8(6)13/h1-4,7,12-13H,5H2,(H,11,14)(H,15,16)/t7-/m1/s1
• SMILES： OC[C@H](C(=O)O)NC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 225.06372245g/mol
• Heavy Atom Count: 16
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hippuric acids